Cas no 2755718-23-9 (3,4-Dibromo-2-ethoxy-6-fluorophenol)

• Product Name: 3,4-Dibromo-2-ethoxy-6-fluorophenol
• CAS No: 2755718-23-9
• MF: C₈H₇Br₂FO₂
• MW: 313.95
• CID: 5080813
• Update Time: 2025-05-23

3,4-Dibromo-2-ethoxy-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2-ethoxy-6-fluorophenol

• Inchi： 1S/C8H7Br2FO2/c1-2-13-8-6(10)4(9)3-5(11)7(8)12/h3,12H,2H2,1H3
• InChI Key： RWIVKDAUBAXPOJ-UHFFFAOYSA-N
• SMILES： C1=C(C(Br)=C(C(O)=C1F)OCC)Br

Additional information on 3,4-Dibromo-2-ethoxy-6-fluorophenol

3,4-Dibromo-2-ethoxy-6-fluorophenol: A Comprehensive Overview

The compound 3,4-Dibromo-2-ethoxy-6-fluorophenol (CAS No. 2755718-23-9) is a highly specialized aromatic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a phenolic group, bromine atoms at positions 3 and 4, an ethoxy group at position 2, and a fluorine atom at position 6. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 3,4-Dibromo-2-ethoxy-6-fluorophenol in the development of advanced materials. Researchers have explored its role in the synthesis of high-performance polymers, where its bromine and fluorine atoms contribute to enhanced thermal stability and mechanical strength. Additionally, the ethoxy group at position 2 has been shown to improve the compound's solubility in organic solvents, facilitating its use in solution-based fabrication techniques.

One of the most promising areas of research involving 3,4-Dibromo-2-ethoxy-6-fluorophenol is its application in drug discovery. The compound's unique structure allows for selective interactions with biological targets, making it a valuable lead compound in medicinal chemistry. Recent findings suggest that it exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

The synthesis of 3,4-Dibromo-2-ethoxy-6-fluorophenol involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The process typically begins with the bromination of a substituted phenol derivative, followed by selective fluorination and ethoxylation. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

In terms of physical properties, 3,4-Dibromo-2-ethoxy-6-fluorophenol has a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, while it is sparingly soluble in water. These properties make it suitable for use in various chemical processes where controlled solubility is essential.

Environmental considerations are also a critical aspect of research on 3,4-Dibromo-2-ethoxy-6-fluorophenol. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. Further research is needed to develop strategies for minimizing its ecological footprint.

In conclusion, 3,4-Dibromo-2-ethoxy-6-fluorophenol (CAS No. 2755718-23-) is a versatile compound with significant potential in multiple domains. Its unique structure enables diverse applications ranging from materials science to drug discovery. As research continues to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.